N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide

• Molecular Formula: C27H21ClN2O2
• Molecular Weight: 440.9 g/mol
• IUPAC Name: 4-chloro-N-(2-methylphenyl)-3-[(4-phenylbenzoyl)amino]benzamide
• InChI: InChI=1S/C27H21ClN2O2/c1-18-7-5-6-10-24(18)29-27(32)22-15-16-23(28)25(17-22)30-26(31)21-13-11-20(12-14-21)19-8-3-2-4-9-19/h2-17H,1H3,(H,29,32)(H,30,31)
• InChI Key: OXTZGIDEHNYLBF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Description

N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide, also known as CTB or CTB-4, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 involves its binding to GM1 gangliosides on the cell surface. This binding triggers the internalization of N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 into the cell, where it can be used as a tracer or for other research purposes.
Biochemical and Physiological Effects:
N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 has been found to have minimal toxicity and does not appear to have any significant effects on cell viability or morphology. It has also been shown to be stable in a variety of experimental conditions, making it a useful tool for long-term studies.

Advantages and Limitations for Lab Experiments

One major advantage of N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 is its high selectivity for GM1 gangliosides, which allows for targeted labeling and tracing of specific neuronal populations. However, its binding to GM1 can also limit its use in certain experimental conditions where GM1 expression is low or absent. Additionally, N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 is not suitable for in vivo experiments due to its inability to cross the blood-brain barrier.

Future Directions

There are several potential future directions for the use of N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 in scientific research. One area of interest is its potential use in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's, where GM1 expression has been found to be altered. Additionally, N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 could be used in combination with other tracers or imaging techniques to provide a more comprehensive understanding of neural circuitry and function. Further optimization of N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 synthesis and labeling techniques could also improve its utility in a variety of experimental settings.

Synthesis Methods

N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 can be synthesized through a multi-step process involving the reaction of 2-chloro-5-nitrobenzoic acid with 2-aminotoluene to form the intermediate 2-chloro-5-(2-toluidinocarbonyl)benzoic acid. This intermediate is then coupled with 1,1'-biphenyl-4-carboxylic acid using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product, N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4.

Scientific Research Applications

N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to selectively bind to a specific type of ganglioside, GM1, which is abundant in the nervous system. This binding ability has led to the use of N-[2-chloro-5-(2-toluidinocarbonyl)phenyl][1,1'-biphenyl]-4-carboxamide-4 as a tool for tracing neural pathways and studying the function of specific neuronal populations.